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Compound of Interest

Compound Name: CP5V

Cat. No.: B2471376 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of the PROTAC CP5V.

This document provides critical safety and logistical information for the handling of CP5V, a

PROTAC designed to specifically degrade Cdc20, a key protein involved in mitotic progression.

[1][2][3][4] Given its mechanism of action, which involves inducing mitotic inhibition and

suppressing cancer cell proliferation, CP5V should be handled with the utmost care as a

potentially hazardous compound.[1][2][3][4][5] The following guidelines are based on standard

laboratory practices for handling potent, research-grade compounds.

Chemical and Physical Properties of CP5V
A summary of the key chemical and physical properties of CP5V is provided below. This

information is essential for safe handling, storage, and experimental planning.
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Property Value Source

CAS Number 2509359-75-3 [1][2][3]

Molecular Formula C46H66Cl3N9O12S [2][3][6]

Molecular Weight 1075.49 g/mol [2][3][6]

Appearance Solid Powder [2]

Purity >98% (HPLC) [2]

Solubility 10 mM in DMSO [2]

Personal Protective Equipment (PPE)
Due to the potent biological activity of CP5V, stringent adherence to PPE protocols is

mandatory to prevent exposure. The following table outlines the required PPE for handling this

compound.
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Body Area Required PPE
Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of nitrile gloves

at all times. Inspect gloves for

any signs of damage before

use. Change gloves

immediately upon any

suspicion of contamination.

Eyes Safety Goggles

ANSI Z87.1 certified safety

goggles are required to protect

against splashes.

Body Laboratory Coat

A buttoned, full-length

laboratory coat should be worn

to protect skin and clothing.

Respiratory Fume Hood

All handling of solid CP5V and

preparation of stock solutions

must be conducted in a

certified chemical fume hood to

prevent inhalation of airborne

particles.

Experimental Workflow and Handling Protocol
The following diagram illustrates the standard workflow for handling CP5V from reception to

disposal. Adherence to this workflow is critical for ensuring laboratory safety and the integrity of

your research.
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Receiving and Storage

Preparation
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Incubate

Contaminated Solid Waste
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Chemical Waste
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Caption: Workflow for the safe handling and disposal of CP5V.
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Storage and Stability
Proper storage of CP5V is crucial for maintaining its stability and efficacy. Follow these

guidelines for storing both the solid compound and stock solutions.

Form
Storage
Temperature

Duration Special Conditions

Solid Powder -20°C 12 Months
Store in a tightly

sealed container.

4°C 6 Months
For shorter-term

storage.

In Solvent -80°C 6 Months

Aliquot to avoid

repeated freeze-thaw

cycles. Stored under

nitrogen.[1]

-20°C 1 Month

For frequent use.

Stored under nitrogen.

[1]

Disposal Plan
All materials that have come into contact with CP5V must be treated as hazardous chemical

waste. This includes, but is not limited to, pipette tips, tubes, gloves, and any excess solutions.

Solid Waste: Collect all contaminated solid materials in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Collect all contaminated liquids, including cell culture media and buffers, in a

designated, clearly labeled hazardous waste container.

Decontamination: Decontaminate all work surfaces with a suitable laboratory disinfectant

after handling CP5V.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines on the disposal of hazardous chemical waste. Do not dispose of CP5V or any
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contaminated materials in the regular trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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